Cas no 1519203-46-3 (2-methyl-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid)

• Product Name: 2-methyl-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid
• CAS No: 1519203-46-3
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6120419
• PubChem ID: 79729375
• Update Time: 2025-10-29

2-methyl-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid
• EN300-1855495
• AKOS018286868
• 1519203-46-3

• Inchi： 1S/C13H17NO2/c1-9(13(15)16)7-10-3-4-12-11(8-10)5-6-14(12)2/h3-4,8-9H,5-7H2,1-2H3,(H,15,16)
• InChI Key： YBMQXIUUESNULY-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=CC2=C(C=1)CCN2C)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 2-methyl-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid

Introduction to 2-methyl-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid (CAS No. 1519203-46-3)

2-methyl-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid, identified by its CAS number 1519203-46-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex indole moiety linked to a propionic acid backbone, has garnered attention due to its structural features and potential biological activities. The presence of a methyl group at the 2-position and a substituted indole ring suggests possible interactions with biological targets, making it a candidate for further investigation in drug discovery programs.

The indole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactive molecules. Specifically, derivatives of 1-methyl-2,3-dihydro-1H-indole have been explored for their potential in modulating neurological and inflammatory pathways. The combination of this scaffold with a propionic acid side chain introduces additional functional groups that could influence solubility, metabolic stability, and binding affinity. This structural complexity makes 2-methyl-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid a promising candidate for further derivatization and testing.

In recent years, there has been growing interest in indole derivatives as therapeutic agents. For instance, modifications of the indole core have been associated with effects on serotonin receptors, which are implicated in conditions such as depression and anxiety. The compound's structure suggests potential interactions with serotonergic pathways, although this remains to be fully elucidated through experimental studies. Additionally, the propionic acid moiety may contribute to pharmacokinetic properties, such as absorption and distribution, which are critical factors in drug development.

Advances in computational chemistry have enabled the virtual screening of such compounds for biological activity. Molecular docking studies can predict how 2-methyl-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid might interact with target proteins or enzymes. These simulations can guide experimental design by identifying key residues involved in binding and optimizing the compound's structure for improved efficacy. Such computational approaches are increasingly integral to modern drug discovery pipelines.

Experimental validation of these hypotheses requires robust synthetic methodologies. The synthesis of 2-methyl-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid involves multi-step organic transformations, including cyclization reactions and functional group interconversions. Recent innovations in synthetic techniques have improved the efficiency and scalability of producing complex molecules like this one. For example, catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions have streamlined the construction of heterocyclic frameworks.

The pharmacological evaluation of 2-methyl-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid would typically involve in vitro assays to assess its interaction with relevant biological targets. High-throughput screening (HTS) platforms can rapidly test thousands of compounds for activity against disease-relevant proteins or enzymes. If initial results are promising, further studies would explore its mechanism of action and potential therapeutic applications. Preclinical studies would then be necessary to evaluate safety and efficacy before human trials.

From a chemical biology perspective, understanding the metabolic fate of this compound is crucial. Drug candidates must undergo rigorous assessment for biotransformation pathways to predict their stability and potential side effects. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize metabolites formed after administration. This information helps refine the compound's structure to enhance its pharmacological profile.

The role of natural product-inspired scaffolds cannot be overstated in medicinal chemistry. Many successful drugs have been derived from natural products or their analogs due to their inherent biological diversity. The indole core found in 2-methyl-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid has parallels in numerous bioactive natural products, suggesting that further exploration may yield additional leads worthy of investigation.

In conclusion,2-methyl-3-(1-methyl-2,3-dihydro-1H-indol-5-yi)propanoic acid (CAS No. 1519203–46–3) represents an intriguing molecular entity with potential applications in pharmaceutical research. Its unique structural features—combining an indole moiety with a propionic acid side chain—position it as a candidate for further exploration into drug discovery efforts targeting neurological or inflammatory disorders. Continued investigation into its biological activity will be essential to determine its therapeutic relevance.